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This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in optimizing
the power consumption of devices utilizing the FAN7602 PWM controller's burst mode.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the FAN7602's burst mode?

The burst mode is a key feature of the FAN7602 designed to reduce power consumption in
light-load and no-load conditions.[1][2][3][4][5] When the load on the power supply is very low,
the controller temporarily ceases its normal switching operation and enters a "sleep” state. It
periodically wakes up to deliver short bursts of energy to maintain the output voltage, thereby
significantly lowering the overall standby power consumption.

Q2: Under what specific conditions does the FAN7602 enter and exit burst mode?

The FAN7602 enters burst mode when the offset voltage of the "Burst+" signal (a sum of the
CS/FB pin voltage and an internal offset) is higher than 0.95V. It exits burst mode when this
voltage drops below 0.88V. This sensing occurs during the switch off-time.[4][6]
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Q3: What are the typical power consumption levels | can expect with the FAN7602 in burst
mode?

Under no-load conditions, the input power can be under 0.3W.[3][4][5][6][7] With a 0.5W load at
an input voltage of 265VAC, the input power is designed to be under 1W.[3][4][5][6][7]

Q4: Can the burst mode operation affect the performance of my sensitive laboratory
equipment?

Yes, in some cases. The intermittent switching during burst mode can introduce low-frequency
ripple on the output voltage. While EMI filters are typically optimized for the fixed switching
frequency, their effectiveness might be reduced at the variable frequencies of burst mode
operation. This could potentially interfere with highly sensitive electronic instruments.

Troubleshooting Guide
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Problem/Observation

Potential Cause

Troubleshooting Steps

Higher than expected standby

power consumption.

The power supply is not

entering burst mode.

1. Verify Load Condition:
Ensure the device is in a true
no-load or very light-load state.
2. Check Feedback Circuitry:
The voltage at the CS/FB pin is
critical for entering burst mode.
Inspect the external
components connected to this
pin for any deviations from the

reference design.

Unstable output voltage at light
loads.

The transition between burst
mode and normal operation is
occurring frequently or

improperly.

1. Analyze Load Dynamics:
Determine if the light load is
fluctuating, causing the
controller to repeatedly enter
and exit burst mode. 2. Review
Feedback Loop Components:
The stability of the feedback
loop is crucial. Check the
values and tolerances of the
resistors and capacitors in the
feedback network.

Audible noise from the power

supply in standby.

The burst frequency is falling

within the audible range.

This can be an inherent
characteristic of burst mode
operation. While difficult to
eliminate completely, ensure
that the output capacitance is
sufficient to minimize the "on"

time during bursts.

Interference with other

sensitive equipment.

Increased EMI due to the
variable frequency nature of

burst mode.

1. Improve Shielding: Enhance
the shielding of the power
supply unit. 2. Add Filtering:
Consider adding external low-
pass filters on the power

supply output lines that power
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sensitive components. 3.
Adjust Burst Mode Setpoint: In
some advanced applications, it
may be possible to adjust the
burst mode setpoint by
modifying the feedback loop,
though this can be a complex
modification and may increase

no-load power consumption.

Quantitative Data Summary

The following table summarizes the key performance parameters of the FAN7602 related to its
burst mode operation.

Parameter Value Conditions
Burst Mode Entry Threshold 0.95 V Sensed during switch off-
> 0.
(Burst+ Offset) time[4][6]
Burst Mode Exit Threshold Sensed during switch off-
<0.88V _
(Burst+ Offset) time[4][6]
Input Power Consumption <0.3W No-load condition[3][4][5][6][7]
) 0.5W load @ 265VAC input[3]
Input Power Consumption <1W
[41[5]16]1[7]
Operating Current 1 mA (Typical) [1][7]
Fixed Switching Frequency 65 kHz Normal operation[1][3][4][5][7]

Experimental Protocols

Protocol 1: Verifying and Characterizing Burst Mode Operation

Objective: To determine the precise load conditions under which the FAN7602 enters and exits
burst mode and to measure the corresponding power consumption.
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Materials:

Power supply unit incorporating the FAN7602.

Variable electronic load.

High-precision power analyzer.

Oscilloscope with voltage and current probes.

Isolated AC power source.
Methodology:
o Connect the AC power source and power analyzer to the input of the power supply unit.

e Connect the electronic load and oscilloscope probes to the output of the power supply. Place
a voltage probe on the output and a current probe in series with the load. Connect another
oscilloscope probe to the CS/FB pin of the FAN7602.

o Set the AC input voltage to a nominal value (e.g., 230VAC).

» With the electronic load turned off (no-load condition), measure the input power consumption
using the power analyzer.

e Observe the waveform at the CS/FB pin on the oscilloscope. In burst mode, you should see
periodic activity.

» Slowly increase the current drawn by the electronic load in small increments (e.g., 10mA
steps).

e At each step, record the input power, output voltage, and the behavior of the CS/FB pin
waveform.

» Note the exact output current at which the waveform on the CS/FB pin transitions from
periodic bursts to a continuous signal, indicating an exit from burst mode. This is the burst
mode exit load.
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* Now, slowly decrease the load current until the controller re-enters burst mode. Note this

load current.

+ Repeat the measurements at different AC input voltages (e.g., 115VAC, 265VAC) to
characterize the full operational range.

Visualizations

(65kHz Switching)

Light or No Load Feedback > 0.95V ‘Burst Mode
- (Switching Disabled) ATVE BB

Normal Load

Click to download full resolution via product page

Caption: Logic flow for entering and exiting burst mode.
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High Standby Power?
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Caption: Troubleshooting high standby power consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [FAN7602 Burst Mode Power Optimization: A Technical
Support Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13688822/docs#fan7602-burst-mode-power-
optimization-a-technical-support-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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